Cas no 51270-32-7 ()

• CAS No: 51270-32-7
• MF: C₆H₆O₂
• MW: 110.110641956329
• CID: 6772441
• PubChem ID: 642785
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H6O2/c1-5-2-3-6(7)8-4-5/h2-4H,1H3
• InChI Key： TVJVIYLWQZECEQ-UHFFFAOYSA-N
• SMILES： O1C(C=CC(=C1)C)=O

Computed Properties

• Exact Mass: 110.036779430g/mol
• Monoisotopic Mass: 110.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives